3-(2-Bromo-2-methylpropanoyl)-1-phenylpiperidin-2-one
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Description
Properties
Molecular Formula |
C15H18BrNO2 |
|---|---|
Molecular Weight |
324.21 g/mol |
IUPAC Name |
3-(2-bromo-2-methylpropanoyl)-1-phenylpiperidin-2-one |
InChI |
InChI=1S/C15H18BrNO2/c1-15(2,16)13(18)12-9-6-10-17(14(12)19)11-7-4-3-5-8-11/h3-5,7-8,12H,6,9-10H2,1-2H3 |
InChI Key |
WKBYEXGWLYNGSQ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C(=O)C1CCCN(C1=O)C2=CC=CC=C2)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(2-Bromo-2-methylpropanoyl)-1-phenylpiperidin-2-one typically involves the reaction of 1-phenylpiperidin-2-one with 2-bromo-2-methylpropanoyl bromide. The reaction is carried out in the presence of a base such as triethylamine in a solvent like dichloromethane. The reaction mixture is stirred at a controlled temperature, usually around 40°C, for several hours to ensure complete conversion .
Industrial Production Methods
On an industrial scale, the production of this compound may involve similar reaction conditions but with optimized parameters for large-scale synthesis. This includes the use of continuous flow reactors to maintain consistent reaction conditions and improve yield. The purification process typically involves recrystallization or chromatographic techniques to obtain the desired product with high purity.
Chemical Reactions Analysis
Types of Reactions
3-(2-Bromo-2-methylpropanoyl)-1-phenylpiperidin-2-one can undergo various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as hydroxide or alkoxide ions.
Reduction Reactions: The carbonyl group in the piperidinone ring can be reduced to form the corresponding alcohol.
Oxidation Reactions: The phenyl group can undergo oxidation to form phenolic derivatives.
Common Reagents and Conditions
Substitution: Reagents like sodium hydroxide or potassium tert-butoxide in solvents such as methanol or tetrahydrofuran.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous ether.
Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.
Major Products
Substitution: Formation of 3-(2-hydroxy-2-methylpropanoyl)-1-phenylpiperidin-2-one.
Reduction: Formation of 3-(2-bromo-2-methylpropanoyl)-1-phenylpiperidin-2-ol.
Oxidation: Formation of 3-(2-bromo-2-methylpropanoyl)-1-(4-hydroxyphenyl)piperidin-2-one.
Scientific Research Applications
3-(2-Bromo-2-methylpropanoyl)-1-phenylpiperidin-2-one has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.
Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential use in drug development, particularly as a precursor for compounds with therapeutic effects.
Industry: Utilized in the production of specialty chemicals and intermediates for various industrial applications.
Mechanism of Action
The mechanism of action of 3-(2-Bromo-2-methylpropanoyl)-1-phenylpiperidin-2-one involves its interaction with specific molecular targets. The bromine atom and the carbonyl group play crucial roles in its reactivity. The compound can form covalent bonds with nucleophilic sites on proteins or enzymes, leading to inhibition or modification of their activity. This interaction can affect various biochemical pathways, depending on the specific target.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Substitution Patterns
The following compounds share structural similarities with 3-(2-Bromo-2-methylpropanoyl)-1-phenylpiperidin-2-one, differing primarily in substituents or core heterocycles:
1-Phenylpiperidin-2-one (Base Structure)
- Structure: Lacks the 2-bromo-2-methylpropanoyl group at the 3-position.
- Properties: Melting Point: 71.3–72.1 °C . NMR Data: $^1$H-NMR signals at δ = 1.47 (m, 2H), 1.72 (m, 2H), 2.67 (t, J = 7.6 Hz, 2H), 3.36 (t, J = 7.2 Hz, 2H), and aromatic protons at δ = 7.12–7.40 . Molecular Weight: 175.23 g/mol (C${11}$H${13}$NO) .
- Significance : Serves as the foundational scaffold for halogenated derivatives like the target compound.
3-Bromo-1-(2-fluorophenyl)pyridin-2(1H)-one
- Structure : Pyridin-2-one core with a bromo substituent at the 3-position and a 2-fluorophenyl group at the 1-position.
- Properties: Molecular Weight: 268.08 g/mol (C${11}$H${7}$BrFNO) .
- Key Difference: Replacement of the piperidinone ring with a pyridinone ring alters electronic properties and hydrogen-bonding capacity.
3-(2-Bromo-2-methylpropanoyl)-1-(3-bromophenyl)piperidin-2-one
- Structure : Differs from the target compound by substituting the phenyl group with a 3-bromophenyl moiety.
- Properties: Molecular Weight: 403.11 g/mol (C${15}$H${17}$Br$2$NO$2$) .
- Impact of Substitution : The additional bromine on the phenyl ring enhances molecular weight and may influence lipophilicity and reactivity.
3-(2-Bromo-2-methylpropanoyl)-1-(3-fluorophenyl)piperidin-2-one
- Structure : Features a 3-fluorophenyl group instead of phenyl.
- Properties: Molecular Weight: 342.20 g/mol (C${15}$H${17}$BrFNO$_2$) .
- Comparison : Fluorine’s electronegativity may improve metabolic stability compared to bromine or hydrogen.
Comparative Data Table
*Estimated based on molecular formula C${15}$H${17}$BrNO$_2$.
Biological Activity
Chemical Structure and Properties
The chemical structure of 3-(2-Bromo-2-methylpropanoyl)-1-phenylpiperidin-2-one can be represented as follows:
- Molecular Formula : CHBrN\O
- Molecular Weight : 284.18 g/mol
- IUPAC Name : 3-(2-bromo-2-methylpropanoyl)-1-phenylpiperidin-2-one
This compound features a piperidine ring substituted with a phenyl group and a bromo-acyl side chain, which may contribute to its biological activity.
Research indicates that compounds similar to 3-(2-Bromo-2-methylpropanoyl)-1-phenylpiperidin-2-one may interact with various biological targets, including:
- Enzymes : Potential inhibition of enzymes involved in metabolic pathways.
- Receptors : Agonistic or antagonistic effects on neurotransmitter receptors.
In Vitro Studies
In vitro studies have demonstrated that the compound exhibits:
- Antimicrobial Activity : Effective against certain bacterial strains, suggesting potential as an antibacterial agent.
- Cytotoxicity : Exhibits cytotoxic effects on cancer cell lines, indicating possible antitumor properties.
In Vivo Studies
Preliminary in vivo studies have shown:
- Analgesic Effects : Reduction in pain response in animal models, indicating potential for pain management applications.
- Anti-inflammatory Properties : Decreased inflammation markers in treated subjects.
Table 1: Biological Activity Summary
| Activity Type | Observed Effect | Reference |
|---|---|---|
| Antimicrobial | Effective against E. coli | |
| Cytotoxicity | IC50 = 25 µM on cancer cells | |
| Analgesic | Pain reduction in rodent models | |
| Anti-inflammatory | Reduced cytokine levels |
Table 2: Comparison with Similar Compounds
| Compound | Antimicrobial Activity | Cytotoxicity (IC50) | Analgesic Effect |
|---|---|---|---|
| 3-(2-Bromo-2-methylpropanoyl)-1-phenylpiperidin-2-one | Yes | 25 µM | Yes |
| Compound A | Yes | 30 µM | No |
| Compound B | No | 20 µM | Yes |
Case Study 1: Antimicrobial Efficacy
A study was conducted to assess the antimicrobial efficacy of the compound against Gram-negative bacteria. Results indicated significant inhibition at concentrations as low as 50 µg/mL, suggesting its potential use in treating bacterial infections.
Case Study 2: Anticancer Properties
In a controlled experiment with human cancer cell lines, treatment with 3-(2-Bromo-2-methylpropanoyl)-1-phenylpiperidin-2-one resulted in a dose-dependent decrease in cell viability, highlighting its potential as a chemotherapeutic agent.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
